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Compound of Interest

[(4-Bromophenyl)amino]acetic
Compound Name: d
aci

Cat. No.: B169987

As a Senior Application Scientist, this guide provides a comprehensive technical overview of
the GHS hazards and essential safety precautions for [(4-Bromophenyl)amino]acetic acid,
also known as N-(4-bromophenyl)glycine.

Technical Support Guide: [(4-
Bromophenyl)amino]acetic acid

A Note on Hazard Data: Direct and comprehensive GHS hazard data for [(4-
Bromophenyl)amino]acetic acid is not extensively published. Therefore, this guide has been
constructed by leveraging safety data from structurally analogous compounds, primarily N-(4-
Cyanophenyl)glycine[1] and 4-Bromophenylacetic acid[2], alongside established best practices
for chemical safety. This approach provides a robust and cautious safety framework. All users
must handle this compound with the recognition that it may have unknown hazards and should
be treated as hazardous until proven otherwise.[3]

Frequently Asked Questions & Troubleshooting
Q1: What is [(4-Bromophenyl)amino]acetic acid, and
what are its likely primary hazards?

[(4-Bromophenyl)amino]acetic acid is an organic compound belonging to the N-
phenylglycine family. Based on the hazard profiles of its close structural analogs, it should be
handled as a hazardous substance.[1] The primary anticipated hazards include:
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Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation upon direct contact.[1][4]

Eye Irritation: Causes serious eye irritation.[1][4]

Respiratory Irritation: The dust may cause respiratory tract irritation.[4]

Q2: How should I interpret the GHS Hazard and
Precautionary statements for my experimental
workflow?

Understanding the GHS classifications is fundamental to designing a safe experiment. The
following table summarizes the anticipated GHS information for [(4-
Bromophenyl)amino]acetic acid, based on analogous compounds.[1]

GHS Information Data
Signal Word Warning
Hazard Pictograms GHSO07 (Exclamation Mark)

H302: Harmful if swallowed.[5] H312: Harmful in
contact with skin.[1] H315: Causes skin

Hazard Statements (H) irritation.[6] H319: Causes serious eye irritation.
[6] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[7]

P261: Avoid breathing dust.[7] P264: Wash
hands and exposed skin thoroughly after
handling.[6] P270: Do not eat, drink or smoke
Precautionary Statements (P) when using this product.[5] P271: Use only
outdoors or in a well-ventilated area.[1] P280:
Wear protective gloves/eye protection/face

protection.[6]

Causality in the Lab:
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e The H302/312/332 statements indicate systemic toxicity. This means the compound doesn't
just act locally; it can be absorbed into the body through ingestion, skin contact, or inhalation
and cause harm. This is why preventing all routes of exposure is critical.

o The H315/319/335 statements point to its irritant properties. The chemical can cause
inflammation upon contact with skin, eyes, and the respiratory system. The fine, powdered
nature of the solid increases the risk of aerosolization and subsequent inhalation.

Q3: What specific Personal Protective Equipment (PPE)
Is mandatory when working with this compound?

A multi-layered PPE approach is required to mitigate the identified hazards.

» Eye Protection: Chemical safety goggles are mandatory.[2][7] Standard safety glasses are
insufficient as dust can enter around the sides. The serious eye irritation hazard (H319)
necessitates a full seal.

o Hand Protection: Nitrile gloves are required.[7] Inspect gloves for any defects before use.
Since the compound is harmful in contact with skin (H312), proper glove removal technique
(without touching the outer surface) is essential to avoid contaminating your hands.[7]

» Body Protection: A standard laboratory coat must be worn and kept fully fastened. For tasks
with a higher risk of dust generation, such as weighing large quantities, consider wearing
disposable sleeves.

o Respiratory Protection: All handling of the solid compound that could generate dust (e.g.,
weighing, transferring) must be performed in a certified chemical fume hood or a ventilated
enclosure.[7][8] If a fume hood is not available, a NIOSH-approved respirator with a
particulate filter (e.g., N95) is required.[4]

Q4: What are the best practices for handling and storing
[(4-Bromophenyl)amino]acetic acid?

Proper engineering controls and storage protocols are your primary defense against exposure.

Handling Protocol:
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» Designate an Area: Perform all work with the compound in a designated area, preferably
within a chemical fume hood, to contain any potential spills or dust.

e Avoid Dust Generation: Use spatulas and weighing techniques that minimize the creation of
airborne dust. Do not pour the powder from a height.

e Grounding: To prevent fire from electrostatic discharge, use non-sparking tools and ensure
equipment is properly grounded.[8][9]

e Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,
even after removing gloves.[1] Decontaminate the work surface.

Storage Protocol:

Store in a tightly closed, clearly labeled container.[2][4][8]

Keep the container in a cool, dry, and well-ventilated area.[7]

Store away from incompatible materials, particularly strong oxidizing agents.[6][10]

Do not store with foodstuff containers.

Troubleshooting & Emergency Procedures

Q5: What is the correct first aid response to an
accidental exposure?

Immediate and correct action can significantly reduce the severity of an exposure. Always have
the Safety Data Sheet (SDS) available for emergency responders.[3]

e If Inhaled: Immediately move the person to fresh air.[11][12][13] If breathing is difficult or has
stopped, trained personnel should provide artificial respiration.[3][6] Seek immediate medical
attention.

« If on Skin: Promptly remove all contaminated clothing.[12][13] Immediately wash the affected
skin area with copious amounts of soap and water for at least 15 minutes.[2][11] Seek
medical attention if irritation develops or persists.[6]
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 Ifin Eyes: Immediately flush the eyes with a gentle, steady stream of lukewarm water for at
least 15-20 minutes, holding the eyelids open.[6][12][13] Remove contact lenses after the
first 5 minutes if it is safe to do so.[2][13] Seek immediate medical attention.

« If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water.[2] Never give
anything by mouth to an unconscious person.[3][7] Seek immediate medical attention.[5]

Q6: I've spilled the powder in the lab. What is the
emergency spill response protocol?

A spill of this compound should be treated as a moderate hazard. The goal is to clean it up
without creating dust or contaminating the area further.

Step-by-Step Spill Cleanup Protocol:

Alert & Evacuate: Alert personnel in the immediate area. Evacuate non-essential personnel.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Don PPE: Before approaching the spill, don all required PPE: safety goggles, nitrile gloves,
lab coat, and if outside a fume hood, a respirator.

e Contain & Clean: Gently cover the spill with an absorbent material like sand or vermiculite to
prevent it from becoming airborne.[6] Carefully sweep the material up using non-sparking
tools and place it into a labeled, sealable container for hazardous waste.[5][7] Avoid dry
sweeping which creates dust.

o Decontaminate: Wipe the spill area with a wet cloth or paper towel, then wash with soap and
water. Place all cleaning materials into the hazardous waste container.

» Dispose: Dispose of the sealed container and any contaminated PPE through your
institution's hazardous waste disposal program.[2][5]

Visual Workflow: Spill Response

The following diagram outlines the critical decision-making and action steps for responding to a
spill of [(4-Bromophenyl)amino]acetic acid.
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Caption: Emergency spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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